(Z)-3-methoxy-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline

• IUPAC Name: 8-methoxy-N-(3-methoxyphenyl)-3-(4-methylphenyl)sulfonylchromen-2-imine
• InChI: InChI=1S/C24H21NO5S/c1-16-10-12-20(13-11-16)31(26,27)22-14-17-6-4-9-21(29-3)23(17)30-24(22)25-18-7-5-8-19(15-18)28-2/h4-15H,1-3H3
• InChI Key: NGWCWRRXDICOQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(C(=CC=C3)OC)OC2=NC4=CC(=CC=C4)OC
• Molecular Formula: C24H21NO5S
• Molecular Weight: 435.5 g/mol

Description

(Z)-3-methoxy-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline is a chemical compound that belongs to the class of chromene derivatives. It has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

(Z)-3-methoxy-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline has been studied for its potential applications in scientific research. It has been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. It has also been shown to have anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of various diseases such as arthritis, atherosclerosis, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of (Z)-3-methoxy-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline involves the inhibition of various signaling pathways that are involved in the growth and proliferation of cancer cells. It has been shown to inhibit the Akt/mTOR signaling pathway, which is known to play a crucial role in the survival of cancer cells. It also inhibits the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
(Z)-3-methoxy-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase-dependent pathway. It also inhibits the expression of various pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. Additionally, it has been shown to reduce oxidative stress by increasing the levels of antioxidant enzymes such as catalase and superoxide dismutase.

Advantages and Limitations for Lab Experiments

One of the main advantages of (Z)-3-methoxy-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline is its potential as a therapeutic agent for the treatment of various diseases. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-oxidant properties. However, one of the limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on (Z)-3-methoxy-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline. One of the areas of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of research is the optimization of the compound's pharmacokinetic and pharmacodynamic properties, which can enhance its therapeutic efficacy. Additionally, the potential applications of (Z)-3-methoxy-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline in the treatment of other diseases such as diabetes, cardiovascular diseases, and neurodegenerative disorders can also be explored.

Synthesis Methods

The synthesis of (Z)-3-methoxy-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline involves the reaction of 8-methoxy-3-tosylchromone with aniline in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted into the final product by the elimination of a proton from the nitrogen atom of the aniline.